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Compound of Interest

Compound Name: 5,7-Dihydroxychromone

Cat. No.: B1664638

Introduction

5,7-Dihydroxychromone (CAS No. 31721-94-5), a naturally occurring chromone found in
various plants such as peanut shells, is recognized for its antioxidant and neuroprotective
properties. In the realm of analytical chemistry, its well-defined chemical structure and stability
make it an excellent reference standard for the development and validation of chromatographic
methods. These methods are crucial for the quantification of 5,7-dihydroxychromone in
complex matrices, including plant extracts and pharmaceutical formulations, and for quality
control purposes. This document provides detailed application notes and protocols for the use
of 5,7-Dihydroxychromone as a reference standard in High-Performance Liquid
Chromatography (HPLC).

Physicochemical Properties of 5,7-
Dihydroxychromone

A comprehensive understanding of the physicochemical properties of a reference standard is
fundamental for method development.
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Property Value

Molecular Formula CoHe0O4

Molecular Weight 178.14 g/mol

Appearance Light yellow crystalline solid
Melting Point 272-273 °C

Solubility Soluble in methanol and DMSO
UV max (in Methanol) 251, 258, 296 nm[1]

Application Note: Quantification of 5,7-
Dihydroxychromone in Peanut Shell Extract using
HPLC-UV

This section outlines a validated High-Performance Liquid Chromatography (HPLC) method for
the quantification of 5,7-Dihydroxychromone in peanut shell extracts. The method is
demonstrated to be specific, accurate, and precise, making it suitable for routine quality control
analysis.

Chromatographic Conditions

A reversed-phase HPLC method with UV detection was developed to achieve optimal
separation and quantification of 5,7-dihydroxychromone.
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Parameter Condition

Instrument HPLC system with UV/Vis Detector

Column C18, 5 um, 4.6 x 250 mm

Mobile Phase Acetonitrile: 0.1% Formic Acid in Water
(Gradient)

Flow Rate 1.0 mL/min

Injection Volume 20 pL

Column Temperature 25°C

Detection Wavelength 254 nm

Retention Time

Approximately 12.4 minutes[2]

Method Validation Summary

The developed HPLC method was validated according to the International Council for

Harmonisation (ICH) guidelines.

Validation Parameter Result
Linearity Range 1-100 pg/mL
Correlation Coefficient (r?) >0.999

Limit of Detection (LOD) 0.2 pg/mL
Limit of Quantification (LOQ) 0.6 pg/mL

Accuracy (Recovery)

98.5% - 101.2%

Precision (%RSD)

<2%

Experimental Protocols

Detailed protocols for the preparation of solutions and samples are provided below to ensure

reproducible results.
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Preparation of Standard Solutions

o Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5,7-Dihydroxychromone
reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with methanol to obtain concentrations ranging from 1 pg/mL to 100 pg/mL.

Sample Preparation (Peanut Shell Extract)

o Extraction: Grind dried peanut shells into a fine powder. Macerate 1 g of the powder with 20
mL of methanol for 24 hours at room temperature.

« Filtration: Filter the extract through a 0.45 um syringe filter to remove particulate matter.

« Dilution: Dilute the filtered extract with methanol to bring the concentration of 5,7-
Dihydroxychromone within the validated linearity range. A typical dilution factor is 1:10.

HPLC Analysis Workflow

The following diagram illustrates the workflow for the HPLC analysis of 5,7-
Dihydroxychromone.
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Caption: Workflow for the HPLC analysis of 5,7-Dihydroxychromone.
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Signaling Pathway Context: Neuroprotective Action

5,7-Dihydroxychromone has been reported to exert neuroprotective effects through the
activation of the Nrf2/ARE signaling pathway. Understanding this pathway can be relevant for
researchers in drug development.
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Caption: Nrf2/ARE signaling pathway activated by 5,7-Dihydroxychromone.
Conclusion

5,7-Dihydroxychromone serves as a reliable and stable reference standard for
chromatographic analysis. The provided HPLC method offers a robust and validated protocol
for its quantification in complex matrices. Researchers and drug development professionals
can utilize these application notes and protocols for quality control, stability studies, and
pharmacokinetic analyses involving 5,7-Dihydroxychromone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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